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Compound of Interest

Compound Name: BTT 3033

Cat. No.: B606419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-inflammatory properties of BTT-3033, a

selective α2β1 integrin inhibitor, with other relevant compounds. The information presented is

supported by experimental data to aid in the evaluation of BTT-3033 for research and

development purposes.

Mechanism of Action
BTT-3033 is an orally active, small-molecule inhibitor that selectively targets the α2β1 integrin,

a major receptor for collagen.[1] It functions by binding to the α2I domain of the integrin,

thereby inhibiting the interaction between cells expressing α2β1 and collagen.[1][2] This

inhibition of cell-matrix adhesion forms the basis of its anti-inflammatory and other biological

effects.
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Mechanism of Action of BTT-3033
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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